N-(3-nitrophenyl)adamantane-1-carboxamide

• IUPAC Name: N-(3-nitrophenyl)adamantane-1-carboxamide
• InChI: InChI=1S/C17H20N2O3/c20-16(18-14-2-1-3-15(7-14)19(21)22)17-8-11-4-12(9-17)6-13(5-11)10-17/h1-3,7,11-13H,4-6,8-10H2,(H,18,20)
• InChI Key: TZDCWSSFXSVSEK-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)NC4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C17H20N2O3
• Molecular Weight: 300.35 g/mol
• CAS No.: 121768-32-9

Description

“N-(3-nitrophenyl)adamantane-1-carboxamide” is a derivative of adamantane. Adamantane derivatives have diverse applications in the fields of medicinal chemistry, catalyst development, and nanomaterials, owing to their unique structural, biological, and stimulus-responsive properties.

Synthesis Analysis

The synthesis of “this compound” was achieved by reacting adamantane-1-carboxylic acid with 3-nitroaniline in the presence of phosphorus trichloride, 4-dimethylaminopyridine, and triethylamine. The reaction was carried out by heating at 80°C for 8 hours.

Molecular Structure Analysis

The molecular formula of “this compound” is C17H20N2O3. The IR spectrum shows peaks at 3325 cm-1 (NH), 1690 cm-1 (C=O), 1375 cm-1 (NO2), and 1272 cm-1 (C–N).

Chemical Reactions Analysis

The synthesis of substituted adamantanes is frequently achieved via carbocation or radical intermediates that have unique stability and reactivity when compared to simple hydrocarbon derivatives. Radical-based functionalization reactions directly convert diamondoid C–H bonds to C–C bonds, providing a variety of products incorporating diverse functional groups.

Physical and Chemical Properties Analysis

“this compound” has a molecular weight of 300.3523. It was synthesized with a yield of 77% and has a melting point of 184–186°C.

Scientific Research Applications

Synthesis and Structural Analysis

• A study synthesized new carboxamides with adamantane fragments, including derivatives like N-(3-nitrophenyl)adamantane-1-carboxamide. These compounds were structurally confirmed by IR and 1H NMR spectroscopy, highlighting their potential in various chemical applications (Kas’yan et al., 2007).

Role in Molecular Structure

• Research on 1-(adamantane-1-carbonyl) thioureas synthesized novel compounds, including 1-(adamantane-1-carbonyl)-3-(3-nitrophenyl)thiourea, to explore the role of substituents in molecular and crystal structure. The study utilized X-ray analysis, IR and Raman spectroscopy, and quantum chemical calculations (Saeed, Flörke, & Erben, 2014).

Catalytic Synthesis

• N-Aryl(benzyl)adamantane-1-carboxamides were synthesized through the reaction of adamantane-1-carboxylic acid with aromatic amines, demonstrating the use of this compound in catalytic synthesis (Shishkin et al., 2020).

Pharmacological Evaluation

• The synthesis and evaluation of adamantane derivatives, including those related to this compound, revealed potential pharmacological profiles in terms of trypanocidal activity and selectivity (Foscolos et al., 2019).

Antibacterial Candidates

• N′-Heteroarylidene-1-carbohydrazide derivatives, similar in structure to this compound, showed potent antibacterial activity and were characterized using various spectroscopy methods and single crystal X-ray diffraction (Al-Wahaibi et al., 2020).

Neuroprotective Agents

• Fluorescent heterocyclic adamantane amines, related to this compound, demonstrated neuroprotective activity through various biological mechanisms, indicating potential applications in neurology (Joubert et al., 2011).